(Z)-N-(1-(1-cyano-2-((furan-2-ylmethyl)amino)-2-oxoethylidene)-1H-isoindol-3-yl)-4-methoxybenzamide

• IUPAC Name: N-[(3Z)-3-[1-cyano-2-(furan-2-ylmethylamino)-2-oxoethylidene]isoindol-1-yl]-4-methoxybenzamide
• InChI: InChI=1S/C24H18N4O4/c1-31-16-10-8-15(9-11-16)23(29)28-22-19-7-3-2-6-18(19)21(27-22)20(13-25)24(30)26-14-17-5-4-12-32-17/h2-12H,14H2,1H3,(H,26,30)(H,27,28,29)/b21-20-
• InChI Key: MBDQCDBFKSDCHX-MRCUWXFGSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC(=C(C#N)C(=O)NCC3=CC=CO3)C4=CC=CC=C42
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)NC2=N/C(=C(/C#N)\C(=O)NCC3=CC=CO3)/C4=CC=CC=C42
• Molecular Formula: C24H18N4O4
• Molecular Weight: 426.4 g/mol

Description

(Z)-N-(1-(1-cyano-2-((furan-2-ylmethyl)amino)-2-oxoethylidene)-1H-isoindol-3-yl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C24H18N4O4 and its molecular weight is 426.432. The purity is usually 95%.
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Scientific Research Applications

Bioreductive Pro-drug System

One study discusses the synthesis and potential applications of nitrofuranylmethyl derivatives as pro-drugs. These compounds, including structures similar to the compound of interest, show promise for the selective release of therapeutic drugs in hypoxic solid tumors. This research highlights the potential of these compounds in cancer therapy, where controlled drug release in low-oxygen environments within tumors could improve treatment efficacy (Berry et al., 1997).

Photodynamic Therapy Application

Another study synthesizes new zinc phthalocyanine derivatives substituted with Schiff base groups, demonstrating significant photophysical and photochemical properties. These properties are crucial for photodynamic therapy (PDT), a cancer treatment method. The high singlet oxygen quantum yield and good fluorescence properties of these compounds suggest their potential as effective Type II photosensitizers in PDT (Pişkin et al., 2020).

Synthesis of Cyano and Furan Derivatives

Research into the one-pot domino-Knoevenagel process for preparing cyano and furan derivatives, including compounds with structural elements related to the compound , opens avenues for synthesizing a wide range of compounds with potential applications in various fields, such as materials science and pharmaceuticals (Dawadi & Lugtenburg, 2010).

Antimicrobial Activity

A study on the synthesis and antimicrobial screening of thiazolidin-4-one derivatives incorporating the thiazole ring and benzamide structures similar to the compound of interest demonstrates the potential for developing new therapeutic agents. These compounds showed inhibitory action against various bacterial and fungal strains, suggesting their use in treating microbial diseases (Desai et al., 2013).

EGFR Inhibition and Anticancer Activity

The design and synthesis of N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives targeting the epidermal growth factor receptor (EGFR) and showing potent anticancer activities highlight the role of structurally related compounds in cancer research. These compounds exhibit selective toxicity towards cancer cells with high EGFR expression, indicating their potential as targeted cancer therapies (Lan et al., 2017).